Cas no 110629-65-7 (6,6,6-trifluorohex-2-enal)

• Product Name: 6,6,6-trifluorohex-2-enal
• CAS No: 110629-65-7
• MF: C₆H₇F₃O
• MW: 152.114392518997
• CID: 5857397
• PubChem ID: 21273094
• Update Time: 2025-06-11

6,6,6-trifluorohex-2-enal Chemical and Physical Properties

Names and Identifiers

• 6,6,6-trifluorohex-2-enal
• 6,6,6-Trifluoro-2-trans-hexenal
• 110629-65-7
• SCHEMBL9835413
• SCHEMBL10520816
• EN300-1928769

• Inchi： 1S/C6H7F3O/c7-6(8,9)4-2-1-3-5-10/h1,3,5H,2,4H2/b3-1+
• InChI Key： OWYPEQNFJYUDHB-HNQUOIGGSA-N
• SMILES： FC(CC/C=C/C=O)(F)F

Computed Properties

• Exact Mass: 152.04489933g/mol
• Monoisotopic Mass: 152.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 6,6,6-trifluorohex-2-enal

Comprehensive Analysis of 6,6,6-Trifluorohex-2-enal (CAS No. 110629-65-7): Properties, Applications, and Industry Insights

6,6,6-Trifluorohex-2-enal (CAS No. 110629-65-7) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As a fluorinated aldehyde, it features a trifluoromethyl group at the terminal carbon, which enhances its reactivity and stability under various conditions. This compound is particularly valuable in pharmaceutical synthesis, agrochemical development, and material science, making it a subject of interest for researchers and industry professionals alike.

The growing demand for fluorinated compounds in modern chemistry has positioned 6,6,6-trifluorohex-2-enal as a key intermediate. Its electron-withdrawing trifluoromethyl group influences the compound's reactivity, enabling selective transformations in organic synthesis. Recent studies highlight its role in the development of bioactive molecules, where fluorination is often employed to improve metabolic stability and bioavailability. This aligns with the current trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to incorporate fluorine into target molecules.

In the context of material science, 6,6,6-trifluorohex-2-enal serves as a precursor for fluorinated polymers and specialty coatings. The incorporation of fluorine atoms into materials can enhance their thermal stability, chemical resistance, and hydrophobic properties. This has led to its exploration in advanced coatings for electronics, water-repellent surfaces, and even anti-fouling applications. With the rise of smart materials and nanotechnology, the potential applications of this compound continue to expand.

From an industrial perspective, the synthesis and scalability of 6,6,6-trifluorohex-2-enal are critical considerations. Modern flow chemistry techniques and catalytic processes have been explored to optimize its production, reducing waste and improving yield. These advancements are particularly relevant given the increasing focus on circular economy principles and process intensification in chemical manufacturing. Companies specializing in fine chemicals and custom synthesis are actively investing in technologies to meet the demand for high-purity fluorinated building blocks like this compound.

The analytical characterization of 6,6,6-trifluorohex-2-enal involves advanced techniques such as NMR spectroscopy, mass spectrometry, and chromatographic methods. These tools are essential for ensuring the compound's purity and verifying its structure, particularly when used in high-value applications. Researchers are also investigating its structure-activity relationships to better understand how its molecular features contribute to its performance in various systems.

Looking ahead, the future of 6,6,6-trifluorohex-2-enal appears promising, with ongoing research exploring its potential in drug discovery, functional materials, and beyond. As the scientific community continues to uncover new applications for fluorinated compounds, this molecule is poised to play a pivotal role in innovation across multiple industries. Its combination of reactivity, stability, and versatility makes it a valuable asset in the toolkit of modern chemists and material scientists.